Cas no 40628-77-1 (alpha-butylphenethyl acetate)

• Product Name: alpha-butylphenethyl acetate
• CAS No: 40628-77-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 925988
• PubChem ID: 170401
• Update Time: 2025-04-19

alpha-butylphenethyl acetate Chemical and Physical Properties

Names and Identifiers

• alpha-butylphenethyl acetate
• 1-phenylhexan-2-yl acetate
• NS00059243
• Benzeneethanol, alpha-butyl-, acetate
• EINECS 255-009-4
• Benzeneethanol, .alpha.-butyl-, acetate
• 40628-77-1
• DTXSID20885811
• Benzeneethanol, .alpha.-butyl-, 1-acetate
• VBVKRNQURKLZNX-UHFFFAOYSA-N
• Benzeneethanol, alpha-butyl-, 1-acetate

• Inchi： 1S/C14H20O2/c1-3-4-10-14(16-12(2)15)11-13-8-6-5-7-9-13/h5-9,14H,3-4,10-11H2,1-2H3
• InChI Key： VBVKRNQURKLZNX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 220.146
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 299.2°C at 760 mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.492